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Compound of Interest

Compound Name: Simeprevir-13Cd3

Cat. No.: B12425185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mass shift observed between the antiviral drug

Simeprevir and its isotopically labeled counterpart, Simeprevir-13Cd3. Stable isotope-labeled

compounds are critical internal standards in quantitative bioanalytical assays, enabling precise

and accurate measurements in complex matrices. This document provides a detailed overview

of the underlying principles, experimental methodologies, and data interpretation related to the

mass shift of Simeprevir-13Cd3.

Quantitative Data Summary
The introduction of stable isotopes into the Simeprevir molecule results in a predictable and

measurable increase in its molecular weight. This mass shift is fundamental to its utility as an

internal standard in mass spectrometry-based assays. The key quantitative data for unlabeled

Simeprevir and Simeprevir-13Cd3 are summarized in the table below.
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Parameter
Unlabeled
Simeprevir

Simeprevir-13Cd3 Mass Shift (Δm/z)

Molecular Formula C₃₈H₄₇N₅O₇S₂[1][2][3]
C₃₇¹³CH₄₄D₃N₅O₇S₂[4

]
+4.014 Da

Monoisotopic Mass 749.2941 g/mol 753.3081 g/mol +4.014 Da

Average Molecular

Weight
749.94 g/mol [1] 753.95 g/mol +4.01 g/mol

Note: The mass shift is a result of the incorporation of one Carbon-13 (¹³C) atom and three

Deuterium (²H or D) atoms, replacing one ¹²C and three ¹H atoms, respectively.

The Core Principle: Isotopic Labeling
Stable isotope labeling involves the substitution of atoms in a molecule with their heavier, non-

radioactive isotopes. In the case of Simeprevir-13Cd3, this is achieved by replacing one

carbon atom with its heavier isotope, ¹³C, and three hydrogen atoms with their heavier isotope,

deuterium (D). This subtle modification does not significantly alter the chemical properties of

the molecule, ensuring that the labeled and unlabeled compounds exhibit nearly identical

behavior during sample preparation and chromatographic separation. However, the difference

in mass allows for their distinct detection by a mass spectrometer.
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Sample Preparation LC Separation MS/MS Detection

Stock Solutions Working Standards Spike with IS Final Dilution Injection C18 Column Gradient Elution ESI+ Source Q1: Precursor Ion
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(CID)

Q3: Product Ion
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Data Acquisition
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Simeprevir Structure

Major Product Ions

[Simeprevir + H]⁺
m/z 750.3

Fragment A
(e.g., loss of sulfonamide group)

CID

Fragment B
(e.g., cleavage of macrocycle)

CID

Fragment C
(e.g., cleavage of ether linkage)

CID

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Understanding the Mass Shift of Simeprevir-13Cd3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425185#understanding-the-mass-shift-of-
simeprevir-13cd3-vs-unlabeled]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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